![molecular formula C7H5ClN2OS B2872809 2-Chloro-3-methyl-3h,4h-thieno[3,2-d]pyrimidin-4-one CAS No. 1862764-45-1](/img/structure/B2872809.png)
2-Chloro-3-methyl-3h,4h-thieno[3,2-d]pyrimidin-4-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-Chloro-3-methyl-3h,4h-thieno[3,2-d]pyrimidin-4-one is a chemical compound with the CAS Number: 1862764-45-1 . It has a molecular weight of 200.65 and its IUPAC name is 2-chloro-3-methylthieno[3,2-d]pyrimidin-4(3H)-one . The compound is solid in physical form .
Molecular Structure Analysis
The InChI code for the compound is 1S/C7H5ClN2OS/c1-10-6(11)5-4(2-3-12-5)9-7(10)8/h2-3H,1H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
The compound is solid in physical form . It has a molecular weight of 200.65 . The InChI code for the compound is 1S/C7H5ClN2OS/c1-10-6(11)5-4(2-3-12-5)9-7(10)8/h2-3H,1H3 , which provides information about its molecular structure.Scientific Research Applications
Antitumor Activity
2-Chloro-3-methyl-3h,4h-thieno[3,2-d]pyrimidin-4-one derivatives have been synthesized and evaluated for their antitumor activity. Various derivatives demonstrated potent anticancer activity on human cancer cell lines, such as human breast adenocarcinoma (MCF-7), cervical carcinoma (HeLa), and colonic carcinoma (HCT-116), showing effects comparable to doxorubicin in some cases (Hafez & El-Gazzar, 2017).
Chemical Transformations
The compound and its derivatives have been a subject of various chemical transformations. For instance, the transformation of 5-methyl-6-carbethoxy-3,4-dihydrothieno[2,3-d]pyrimidin-4-ones into 4-methoxy-, 4-alkylamino-, and 4-dialkylamino substituted thieno[2,3-d]pyrimidines has been documented. These transformations also include thermal rearrangement and bromination reactions (Grinev & Kaplina, 1985).
Synthesis of Novel Derivatives
Novel derivatives of this compound have been synthesized for exploring different pharmacological properties. These include synthesis of thienoquinolines, thienotriazolopyrimidines, and other related compounds, showcasing the compound's versatility in heterocyclic chemistry (Abdel-rahman, Awad, & Bakhite, 1992).
Pharmacological Properties
There's ongoing research into the pharmacological properties of these derivatives. Studies have looked into their anti-inflammatory, CNS depressant, and antimicrobial activities, indicating a broad spectrum of potential therapeutic applications (Ashalatha, Narayana, Raj, & Kumari, 2007).
Microwave-Assisted Synthesis
Microwave-assisted synthesis techniques have been applied to efficiently create derivatives of this compound. This approach signifies advancements in synthesis methods, leading to more efficient and rapid production of these compounds (Hesse, Perspicace, & Kirsch, 2007).
Annulation Strategies
Annulation strategies involving this compound have been developed. These strategies are crucial for creating structurally diverse compounds, which could be key to discovering new drugs or materials (Pokhodylo, Shyyka, Matiychuk, & Obushak, 2015).
Properties
IUPAC Name |
2-chloro-3-methylthieno[3,2-d]pyrimidin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5ClN2OS/c1-10-6(11)5-4(2-3-12-5)9-7(10)8/h2-3H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HCEMUHQKORPUPO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C(=O)C2=C(C=CS2)N=C1Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.65 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.